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Compound of Interest

Compound Name: N-(2-Propynyl)-2,4-dinitroaniline

Cat. No.: B8728219

Technical Guide: N-(2-Propynyl)-2,4-
dinitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-Propynyl)-2,4-dinitroaniline,
a derivative of 2,4-dinitroaniline. Due to the limited availability of data for this specific
compound in public chemical databases, this guide synthesizes information from available
literature on its synthesis and the well-established biological activities of the broader
dinitroaniline class of molecules.

Chemical Identity and Properties

While a definitive CAS (Chemical Abstracts Service) registry number for N-(2-Propynyl)-2,4-
dinitroaniline is not readily found in major public databases, its molecular structure can be
inferred from its synthesis. This allows for the calculation of its molecular formula and weight.
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Parameter Value

Compound Name N-(2-Propynyl)-2,4-dinitroaniline
Synonym N-(propargyl)-2,4-dinitroaniline
Molecular Formula CoH7N304

Molecular Weight 221.17 g/mol

CAS Number Not readily available

Synthesis Protocol

A known method for the synthesis of N-(2-Propynyl)-2,4-dinitroaniline involves the
propargylation of 2,4-dinitroaniline.

Experimental Protocol: Propargylation of 2,4-
Dinitroaniline

This protocol is based on the general method described for the synthesis of N-substituted
dinitroanilines.

Materials:

2,4-Dinitroaniline

e Propargyl bromide

o Potassium carbonate (K2COs)

e Dimethylformamide (DMF)

o Ethyl acetate

 Brine solution

e Anhydrous magnesium sulfate (MgSOa)

Procedure:
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 In a round-bottom flask, dissolve 2,4-dinitroaniline in dimethylformamide (DMF).
e Add potassium carbonate to the solution. This will act as a base.
 To the stirring mixture, add propargyl bromide dropwise at room temperature.

» Allow the reaction to proceed at room temperature for several hours, or gently heat to
increase the reaction rate. Monitor the reaction progress using thin-layer chromatography
(TLC).

e Once the reaction is complete, quench the reaction by adding water.
o Extract the aqueous mixture with ethyl acetate.

e Wash the combined organic layers with a brine solution.

¢ Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

« Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain
the crude product.

 Purify the crude product by column chromatography on silica gel to yield N-(2-
Propynyl)-2,4-dinitroaniline.

This reaction typically yields the desired product in moderate amounts (45-60%).

Biological Activity and Mechanism of Action

The biological activity of N-(2-Propynyl)-2,4-dinitroaniline has not been extensively
characterized in the scientific literature. However, the dinitroaniline class of compounds is well-
known for its biological effects, primarily as herbicides.

The primary mechanism of action for dinitroaniline herbicides is the disruption of microtubule
formation in plant cells. These compounds bind to tubulin, the protein subunit of microtubules,
and inhibit its polymerization. This disruption of the microtubule cytoskeleton interferes with cell
division (mitosis), cell wall formation, and overall plant growth and development.
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Given its structural similarity to other dinitroanilines, it is highly probable that N-(2-
Propynyl)-2,4-dinitroaniline also functions as a microtubule-disrupting agent. The propynyl
group may influence its potency, selectivity, and metabolic stability.

Some dinitroaniline derivatives have also been investigated for their potential as antiprotozoal
and anticancer agents, owing to the critical role of microtubules in the cell division of these
organisms as well.

Experimental Workflow: Tubulin Polymerization
Assay

To investigate the suspected biological activity of N-(2-Propynyl)-2,4-dinitroaniline, a tubulin
polymerization assay can be performed. This assay measures the effect of a compound on the
in vitro assembly of microtubules.
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Workflow for a Tubulin Polymerization Assay.

Hypothesized Mechanism of Action

The following diagram illustrates the generally accepted mechanism of action for dinitroaniline
compounds, which is the disruption of microtubule dynamics.
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Disruption of Microtubule Dynamics by Dinitroanilines.

¢ To cite this document: BenchChem. [N-(2-Propynyl)-2,4-dinitroaniline CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8728219#n-2-propynyl-2-4-dinitroaniline-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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